Cas no 2137553-62-7 (3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2137553-62-7
• MF: C₁₀H₈BrN₃O
• MW: 266.094020843506
• CID: 6050291
• PubChem ID: 165480814
• Update Time: 2025-10-11

3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde
• 2137553-62-7
• EN300-1105361

• Inchi： 1S/C10H8BrN3O/c1-7-2-3-12-9(4-7)14-5-8(6-15)10(11)13-14/h2-6H,1H3
• InChI Key： LTNZUSKFVJLVCS-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CN(C2C=C(C)C=CN=2)N=1

Computed Properties

• Exact Mass: 264.98507g/mol
• Monoisotopic Mass: 264.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde (CAS: 2137553-62-7)

The compound 3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde (CAS: 2137553-62-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological relevance.

Recent studies have highlighted the role of 3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde as a key building block in the development of novel kinase inhibitors. Its unique structural features, including the bromo-substituted pyrazole ring and the aldehyde functional group, make it an attractive scaffold for the design of small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases.

In addition to its applications in kinase inhibitor development, this compound has also been explored as a precursor for the synthesis of fluorescent probes. Researchers have utilized its aldehyde group for conjugation with various fluorophores, enabling the creation of tools for real-time monitoring of enzymatic activity in live cells. A recent publication in ACS Chemical Biology detailed the use of 3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde in the development of a turn-on fluorescent probe for detecting caspase-3 activity, a key biomarker in apoptosis.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde. A 2024 study in Organic Process Research & Development reported a scalable and cost-effective method for its synthesis, achieving high yields (85-90%) and excellent purity (>98%). This development is particularly significant for industrial-scale applications, as it addresses previous challenges related to scalability and reproducibility.

The safety profile and pharmacokinetic properties of derivatives based on this scaffold have also been investigated. Preliminary toxicology studies suggest that compounds derived from 3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde exhibit favorable metabolic stability and low cytotoxicity, making them promising candidates for further drug development. However, researchers note that additional in vivo studies are needed to fully assess their therapeutic potential.

Looking ahead, the versatility of 3-bromo-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carbaldehyde continues to inspire new research directions. Current investigations are exploring its potential in the development of PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors, expanding its applications beyond traditional small-molecule drug discovery. The compound's unique chemical properties position it as a valuable tool in the medicinal chemist's arsenal for addressing challenging therapeutic targets.